Cas no 29013-18-1 (Rheochrysin)

Rheochrysin structure
Rheochrysin structure
Product Name:Rheochrysin
CAS No:29013-18-1
MF:C44H44O20
MW:892.808175086975
CID:2000520
PubChem ID:146013296
Update Time:2025-10-18

Rheochrysin Chemical and Physical Properties

Names and Identifiers

    • Rheochrysin
    • 1-Hydroxy-3-methoxy-6-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione;1-hydroxy-6-methoxy-3-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
    • 29013-18-1
    • Inchi: 1S/2C22H22O10/c1-8-3-10-16(19(27)15-11(17(10)25)5-9(30-2)6-12(15)24)13(4-8)31-22-21(29)20(28)18(26)14(7-23)32-22;1-8-3-10-15(12(24)4-8)19(27)16-11(17(10)25)5-9(30-2)6-13(16)31-22-21(29)20(28)18(26)14(7-23)32-22/h2*3-6,14,18,20-24,26,28-29H,7H2,1-2H3/t2*14-,18-,20+,21-,22-/m11/s1
    • InChI Key: OLGFBQHTXPVXRC-URJHZNMZSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(C)=CC2C(C3C=C(C=C(C=3C(C1=2)=O)O)OC)=O.O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2C(C3C=C(C)C=C(C=3C(C1=2)=O)O)=O)OC

Computed Properties

  • Exact Mass: 892.24259379 g/mol
  • Monoisotopic Mass: 892.24259379 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 8
  • Complexity: 1430
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 892.8
  • Topological Polar Surface Area: 326Ų

Rheochrysin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP2773-20mg
Rheochrysin
29013-18-1 ≥98%
20mg
¥4800元 2023-09-15

Additional information on Rheochrysin

Recent Advances in Rheochrysin Research: Insights into the Pharmacological Potential of 29013-18-1

Rheochrysin, a bioactive compound with the chemical identifier 29013-18-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties and potential therapeutic applications, has been the subject of multiple studies aimed at elucidating its mechanisms of action and exploring its utility in drug development. The following research brief consolidates the latest findings related to Rheochrysin, providing a comprehensive overview of its pharmacological profile and current research directions.

Recent studies have focused on the anti-inflammatory and antioxidant properties of Rheochrysin (29013-18-1). A 2023 publication in the Journal of Medicinal Chemistry demonstrated that Rheochrysin exhibits potent inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2, in vitro. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, Rheochrysin's ability to scavenge reactive oxygen species (ROS) has been highlighted in a separate study, positioning it as a candidate for mitigating oxidative stress-related pathologies.

Another critical area of investigation involves the pharmacokinetics and bioavailability of Rheochrysin. A preclinical study published in Drug Metabolism and Disposition (2024) explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated moderate oral bioavailability and a favorable safety profile, though further optimization may be required to enhance its therapeutic efficacy. Researchers have also identified potential metabolites of Rheochrysin, which could play a role in its pharmacological effects.

In the context of drug development, Rheochrysin has shown promise in combination therapies. A recent collaborative study between academic and industry researchers investigated its synergistic effects with conventional chemotherapeutic agents. The findings, published in Cancer Research, revealed that Rheochrysin enhances the cytotoxicity of certain anticancer drugs while reducing their side effects. This dual functionality underscores its potential as an adjunct therapy in oncology.

Despite these advancements, challenges remain in the clinical translation of Rheochrysin. Issues such as scalable synthesis, formulation stability, and long-term toxicity need to be addressed. Ongoing research is exploring novel synthetic routes to improve yield and purity, as well as advanced delivery systems to enhance its therapeutic index. The integration of computational modeling and high-throughput screening is expected to accelerate these efforts.

In conclusion, Rheochrysin (29013-18-1) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties, coupled with emerging evidence from preclinical studies, highlight its potential across various therapeutic areas. Future research should focus on addressing translational challenges and expanding the scope of clinical applications. This brief underscores the importance of continued investment in Rheochrysin-related studies to unlock its full therapeutic potential.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk